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A Structural Comparison of Rubidium Chlorate and Cesium Chlorate for Researchers

This guide provides a detailed structural comparison of rubidium chlorate (RbClO₃) and

cesium chlorate (CsClO₃), presenting key crystallographic data for researchers, scientists, and

professionals in drug development. The information is based on experimental data from

crystallographic studies.

Crystallographic Data Summary
The crystal structures of rubidium chlorate and cesium chlorate have been determined by X-

ray diffraction. Both compounds are isostructural, meaning they share the same crystal

structure. They crystallize in the trigonal crystal system with the space group R3m.[1][2][3] The

primary difference lies in their lattice parameters, which is expected due to the different ionic

radii of rubidium and cesium cations.
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Parameter
Rubidium Chlorate
(RbClO₃)

Cesium Chlorate (CsClO₃)

Crystal System Trigonal Trigonal

Space Group R 3 m :H R 3 m :H

Space Group Number 160 160

Lattice Constant a 6.092 Å 6.424 Å

Lattice Constant c 8.173 Å 8.254 Å

Lattice Angle α 90° 90.00°

Lattice Angle β 90° 90.00°

Lattice Angle γ 120° 120.00°

Source: PubChem CID 23674317[1], PubChem CID 23685553[2]

Structural Analysis
The identical space group (R3m) for both rubidium chlorate and cesium chlorate indicates

that the arrangement of atoms in their crystal lattices is analogous.[1][2] The chlorate anion

(ClO₃⁻) and the respective alkali metal cation (Rb⁺ or Cs⁺) are positioned in a similar

symmetrical pattern within the unit cell.

The observed increase in the lattice parameters 'a' and 'c' from rubidium chlorate to cesium

chlorate is a direct consequence of the larger ionic radius of the cesium cation compared to the

rubidium cation. This expansion of the unit cell dimensions while maintaining the same crystal

structure is a common trend in isostructural series of alkali metal salts.

Experimental Protocol: Single-Crystal X-ray
Diffraction
The determination of the crystal structures for rubidium chlorate and cesium chlorate is

typically achieved through single-crystal X-ray diffraction (XRD). This technique provides

precise information about the atomic arrangement within a crystal.
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Methodology Outline:

Crystal Growth: Single crystals of rubidium chlorate and cesium chlorate are grown from an

aqueous solution by slow evaporation.

Crystal Mounting: A suitable single crystal of each compound is selected and mounted on a

goniometer head.

Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic

X-ray beam is directed at the crystal, and the diffraction pattern is recorded as the crystal is

rotated. Data is collected at a specific temperature, often room temperature (298 K).

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The positions of the atoms within the unit cell are

determined using direct methods or Patterson methods. The structural model is then refined

to achieve the best possible fit with the experimental data.

Visualization of the Structural Comparison
The following diagram illustrates the logical workflow for the structural comparison of rubidium
chlorate and cesium chlorate.
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Rubidium Chlorate (RbClO₃)

Single-Crystal X-ray Diffraction

Cesium Chlorate (CsClO₃)

Crystal System
Space Group

Lattice Parameters
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Crystal System
Space Group

Lattice Parameters

yields

Isostructural Analysis

Both compounds are isostructural (Space Group R3m).
Lattice parameters of CsClO₃ are larger due to the

larger ionic radius of Cesium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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